2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine

• Molecular Formula: C16H16F3N5OS
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methyl]ethanamine
• InChI: InChI=1S/C16H16F3N5OS/c1-24-15(21-22-23-24)26-8-7-20-10-13-5-6-14(25-13)11-3-2-4-12(9-11)16(17,18)19/h2-6,9,20H,7-8,10H2,1H3
• InChI Key: AXNLXIWVDUEUCH-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCNCC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F

Description

2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine, also known as MTEP, is a compound that has been extensively studied for its potential therapeutic applications. MTEP belongs to the class of compounds called mGluR5 antagonists, which are known to modulate the activity of the glutamate receptor mGluR5.

Mechanism of Action

2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine acts as an antagonist of the mGluR5 receptor, which is a subtype of the metabotropic glutamate receptor. The mGluR5 receptor is involved in the regulation of synaptic plasticity, learning, and memory. By blocking the activity of the mGluR5 receptor, 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine is believed to modulate the activity of glutamate, a neurotransmitter that is involved in various neurological processes.
Biochemical and Physiological Effects
2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and noradrenaline. 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has several advantages for lab experiments. It is a highly specific antagonist of the mGluR5 receptor, which makes it a useful tool for studying the role of this receptor in various neurological processes. 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine is also relatively stable and can be easily synthesized in large quantities. However, 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has some limitations for lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects. Additionally, 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine. One potential direction is the development of more potent and selective mGluR5 antagonists. Another direction is the study of the effects of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine in combination with other drugs, such as antidepressants or antipsychotics. Additionally, the potential therapeutic applications of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine in various neurological and psychiatric disorders should be further explored. Finally, the role of mGluR5 in various neurological processes should be further elucidated to better understand the potential therapeutic applications of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine.

Synthesis Methods

The synthesis of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine involves several steps, including the reaction of 2-mercaptobenzothiazole with methyl iodide to produce 2-(methylthio)benzothiazole. The resulting compound is then reacted with 1-methyl-1H-tetrazole-5-thiol to produce 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]benzothiazole. The final step involves the reaction of 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]benzothiazole with N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine to produce 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine.

Scientific Research Applications

2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potential therapeutic effects in conditions such as Parkinson's disease, Alzheimer's disease, anxiety, depression, and addiction. 2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]-N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)ethanamine has also been studied for its potential use in the treatment of Fragile X syndrome, a genetic disorder that causes intellectual disability and behavioral problems.